Cas no 2172429-95-5 (1-(2-cyclopropylpyrimidin-4-yl)azetidin-2-ylmethanamine)

1-(2-Cyclopropylpyrimidin-4-yl)azetidin-2-ylmethanamine is a structurally distinct heterocyclic compound featuring a cyclopropyl-substituted pyrimidine core linked to an azetidine scaffold with a terminal aminomethyl group. This molecular architecture confers unique steric and electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The cyclopropyl group enhances metabolic stability, while the azetidine ring contributes to conformational rigidity, potentially improving target binding affinity. The primary amine functionality offers versatility for further derivatization, enabling applications in the synthesis of bioactive molecules. Its balanced lipophilicity and polarity suggest favorable pharmacokinetic properties, supporting its utility in the development of novel therapeutics, particularly in kinase inhibitor research.

1-(2-cyclopropylpyrimidin-4-yl)azetidin-2-ylmethanamine structure

2172429-95-5 structure

Product Name:1-(2-cyclopropylpyrimidin-4-yl)azetidin-2-ylmethanamine

CAS No:2172429-95-5

MF:C₁₁H₁₆N₄

MW:204.271541595459

CID:5804262

PubChem ID:165848119

Update Time:2025-11-01

1-(2-cyclopropylpyrimidin-4-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(2-cyclopropylpyrimidin-4-yl)azetidin-2-ylmethanamine
- EN300-1281604
- [1-(2-cyclopropylpyrimidin-4-yl)azetidin-2-yl]methanamine
- 2172429-95-5
- Inchi： 1S/C11H16N4/c12-7-9-4-6-15(9)10-3-5-13-11(14-10)8-1-2-8/h3,5,8-9H,1-2,4,6-7,12H2
- InChI Key： FKTOETXTAQBZEF-UHFFFAOYSA-N
- SMILES： N1(C2=CC=NC(C3CC3)=N2)CCC1CN

Computed Properties

Exact Mass: 204.137496527g/mol
Monoisotopic Mass: 204.137496527g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 55Å²

1-(2-cyclopropylpyrimidin-4-yl)azetidin-2-ylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1281604-0.05g	[1-(2-cyclopropylpyrimidin-4-yl)azetidin-2-yl]methanamine	2172429-95-5	0.05g	$1261.0	2023-05-27
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Enamine	EN300-1281604-0.5g	[1-(2-cyclopropylpyrimidin-4-yl)azetidin-2-yl]methanamine	2172429-95-5	0.5g	$1440.0	2023-05-27
Enamine	EN300-1281604-1.0g	[1-(2-cyclopropylpyrimidin-4-yl)azetidin-2-yl]methanamine	2172429-95-5	1g	$1500.0	2023-05-27
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